(E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide
• InChI: InChI=1S/C22H14N6O7S/c23-12-14(21(29)26-15-10-18-19(35-7-6-34-18)11-16(15)27(30)31)8-13-2-3-20(17(9-13)28(32)33)36-22-24-4-1-5-25-22/h1-5,8-11H,6-7H2,(H,26,29)/b14-8+
• InChI Key: LDHJCPHTJVBEIR-RIYZIHGNSA-N
• Canonical SMILES: C1COC2=C(O1)C=C(C(=C2)[N+](=O)[O-])NC(=O)C(=CC3=CC(=C(C=C3)SC4=NC=CC=N4)[N+](=O)[O-])C#N
• Isomeric SMILES: C1COC2=C(O1)C=C(C(=C2)[N+](=O)[O-])NC(=O)/C(=C/C3=CC(=C(C=C3)SC4=NC=CC=N4)[N+](=O)[O-])/C#N
• Molecular Formula: C22H14N6O7S
• Molecular Weight: 506.4 g/mol

Description

(E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C22H14N6O7S and its molecular weight is 506.45. The purity is usually 95%.
BenchChem offers high-quality (E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• Research on methylene active nitriles and cyanamide with acylated enamines has shown that these compounds can react to yield various heterocyclic compounds, including pyridin-2-ones and pyrimidin-2-ones. Such reactions are crucial in developing novel pharmaceuticals and materials (Gewald, Schäfer, & Bellmann, 1982).

Potential for Antimicrobial and Anticancer Agents

• The synthesis and evaluation of new heterocycles incorporating the antipyrine moiety have indicated antimicrobial properties, suggesting the potential of similar structures in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).
• Novel indenopyridine derivatives have been synthesized and shown to possess anticancer activity, highlighting the potential for compounds with similar structures to serve as leads in the development of new anticancer drugs (Ghorab & Al-Said, 2012).

Chemical Transformations for Drug Development

• The desulfurization of nitro-isothiazol imines and the formation of enamidines demonstrate the chemical reactivity that could be applicable in synthesizing drug intermediates or active pharmaceutical ingredients (Argilagos, Kunz, Linden, & Heimgartner, 1998).